Cas no 1511559-54-8 (4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline)

4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline is a heterocyclic organic compound with the molecular formula C12H17N. It features a partially hydrogenated quinoline core substituted with three methyl groups at positions 4, 5, and 7. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its tetrahydroquinoline scaffold is particularly relevant in the development of bioactive molecules, including potential therapeutic agents targeting neurological and cardiovascular systems. The compound's stability and lipophilicity enhance its utility in organic synthesis and material science applications. Its defined regiochemistry allows for precise functionalization, enabling tailored modifications for specific research or industrial needs.
4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline structure
1511559-54-8 structure
Product Name:4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline
CAS No:1511559-54-8
MF:C12H17N
MW:175.270083189011
CID:6060269
PubChem ID:83635908
Update Time:2025-07-02

4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline Chemical and Physical Properties

Names and Identifiers

    • 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline
    • Quinoline, 1,2,3,4-tetrahydro-4,5,7-trimethyl-
    • 4,5,7-Trimethyl-1,2,3,4-tetrahydroquinoline
    • 1511559-54-8
    • Inchi: 1S/C12H17N/c1-8-6-10(3)12-9(2)4-5-13-11(12)7-8/h6-7,9,13H,4-5H2,1-3H3
    • InChI Key: JGCKWEAYVPZKNZ-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(C)=CC(C)=C2)C(C)CC1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.948±0.06 g/cm3(Predicted)
  • Boiling Point: 267.0±40.0 °C(Predicted)
  • pka: 5.45±0.40(Predicted)

4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline

Recent Advances in the Study of 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline (CAS: 1511559-54-8)

4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline (CAS: 1511559-54-8) is a tetrahydroquinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, therapeutic potential, and future research directions.

The compound's structural features, including the tetrahydroquinoline core and methyl substitutions, contribute to its unique biological activity. Recent research has focused on its role as a modulator of key biological pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline exhibits potent inhibitory effects on amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study utilized in vitro and in silico approaches to elucidate the compound's binding affinity and mechanism of action.

In addition to its neuroprotective properties, 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline has shown promise as an anti-cancer agent. A recent preprint on bioRxiv reported its ability to inhibit the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study employed high-throughput screening and molecular docking to identify the compound's interactions with key signaling proteins. These findings suggest its potential as a multi-targeted therapeutic agent, though further in vivo studies are needed to validate its efficacy and safety.

The synthesis of 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline has also been a focus of recent research. A 2024 publication in Organic Letters described a novel, scalable synthetic route that improves yield and reduces environmental impact. The method involves a catalytic hydrogenation step followed by selective methylation, offering a more efficient alternative to traditional approaches. This advancement is critical for enabling large-scale production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 4,5,7-Trimethyl-1,2,3,4-tetrahydro-quinoline (CAS: 1511559-54-8) represents a versatile scaffold with significant pharmacological potential. Recent studies have shed light on its mechanisms of action, synthetic accessibility, and therapeutic applications, paving the way for future drug discovery efforts. Continued research will be crucial to overcome existing limitations and translate these findings into clinically viable treatments.

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